![molecular formula C14H12N4 B12594741 2-amino-4-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile CAS No. 578697-99-1](/img/structure/B12594741.png)
2-amino-4-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile
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Overview
Description
2-amino-4-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile is a heterocyclic compound that features a unique bicyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-4-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile typically involves multicomponent condensation reactions. One common method involves the reaction of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents . The reaction proceeds through the formation of cyanothioacetamide, which undergoes Knoevenagel condensation with aldehydes to form alkenes. These alkenes then participate in Stork alkylation with enamine, followed by intramolecular cyclotransamination to yield the target bicyclic structure .
Industrial Production Methods
the principles of multicomponent reactions and the use of efficient catalysts such as sodium alkoxide solutions (sodium ethoxide or sodium methoxide) can be adapted for large-scale synthesis .
Chemical Reactions Analysis
Types of Reactions
2-amino-4-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can yield dihydro derivatives.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino and pyridine moieties.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like alkyl halides .
Major Products
The major products formed from these reactions include various substituted derivatives of the original compound, which can exhibit different physical and chemical properties .
Scientific Research Applications
2-amino-4-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile has several scientific research applications:
Medicinal Chemistry: The compound has been studied for its potential as an inhibitor of protein kinases, which are important targets in cancer therapy.
Materials Science: It has been explored as a corrosion inhibitor for carbon steel, demonstrating high efficiency in acidic environments.
Biological Research: The compound’s derivatives have shown activity as fluorescent probes and calcium channel antagonists.
Mechanism of Action
The mechanism of action of 2-amino-4-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile involves its interaction with specific molecular targets. For instance, as a protein kinase inhibitor, it binds to the ATP-binding site of the kinase, thereby preventing phosphorylation and subsequent signal transduction pathways . In corrosion inhibition, the compound adsorbs onto the metal surface, forming a protective layer that prevents further oxidation .
Comparison with Similar Compounds
Similar Compounds
2,2’-[ethane-1,2-diylbis(sulfanediyl)]bis(4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile): This compound is synthesized using 1,2-dibromoethane as an alkylating agent.
2-benzylsulfanyl-4-(cyclohex-3-en-1-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile: Formed using benzyl chloride as an alkylating agent.
Uniqueness
2-amino-4-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile is unique due to its specific bicyclic structure and the presence of both amino and nitrile functional groups.
Properties
CAS No. |
578697-99-1 |
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Molecular Formula |
C14H12N4 |
Molecular Weight |
236.27 g/mol |
IUPAC Name |
2-amino-4-pyridin-4-yl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile |
InChI |
InChI=1S/C14H12N4/c15-8-11-13(9-4-6-17-7-5-9)10-2-1-3-12(10)18-14(11)16/h4-7H,1-3H2,(H2,16,18) |
InChI Key |
GVVXMUGQWPDMGD-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C1)N=C(C(=C2C3=CC=NC=C3)C#N)N |
Origin of Product |
United States |
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